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Compound of Interest

Compound Name: Methyl 4-(bromomethyl)benzoate

Cat. No.: B135554

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl 4-(bromomethyl)benzoate is a pivotal intermediate in organic synthesis, particularly
valued in the pharmaceutical industry for the synthesis of various active pharmaceutical
ingredients (APIs). Its bifunctional nature, possessing both a reactive bromomethyl group and a
methyl ester, makes it a versatile building block. This technical guide provides an in-depth
overview of the core physical properties of Methyl 4-(bromomethyl)benzoate, complete with
detailed experimental protocols and logical relationship diagrams to support research and
development activities.

Core Physical Properties

A thorough understanding of the physical properties of Methyl 4-(bromomethyl)benzoate is
essential for its safe handling, storage, and effective use in chemical reactions. The key
physical data are summarized in the table below.
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Property Value Units
Molecular Formula CoH9BroO:
Molecular Weight 229.07 g/mol
Melting Point 52 - 58 °C
Boiling Point 130 - 135 (at 2 mmHg) °C
Density ~1.47 g/cm3
White to off-white crystalline
Appearance
powder or crystals
N Lowly soluble in water; soluble
Solubility )
in chloroform and methanol
CAS Number 2417-72-3

Experimental Protocols

The following are detailed methodologies for the determination of the key physical properties of
Methyl 4-(bromomethyl)benzoate, based on internationally recognized standards.

Determination of Melting Range (Adapted from OECD
Test Guideline 102)

Principle: The melting point is the temperature at which a substance transitions from a solid to
a liquid state at a given pressure. For a pure crystalline solid, this transition occurs over a
narrow temperature range. This method utilizes a capillary tube within a heated metal block
apparatus to determine this range.

Apparatus:
e Melting point apparatus with a heated metal block and a temperature control system.
e Thermometer or calibrated temperature sensor.

o Glass capillary tubes, sealed at one end.
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e Mortar and pestle.
Procedure:

o Sample Preparation: A small amount of Methyl 4-(bromomethyl)benzoate is finely ground
using a mortar and pestle.

o Capillary Loading: The open end of a capillary tube is tapped into the powdered sample, and
the tube is inverted and gently tapped on a hard surface to pack the solid into the closed
end. The packed sample height should be approximately 2-3 mm.

e Measurement:
o The capillary tube is placed into the heating block of the melting point apparatus.
o The temperature is rapidly increased to about 10°C below the expected melting point.

o The heating rate is then reduced to approximately 1-2°C per minute to allow for accurate
observation.

o The temperature at which the first sign of liquid formation is observed is recorded as the
start of the melting range.

o The temperature at which the last solid crystal melts is recorded as the end of the melting
range.

e Reporting: The melting range is reported as the interval between the initial and final melting
temperatures.

Determination of Boiling Point (Adapted from OECD Test
Guideline 103)

Principle: The boiling point is the temperature at which the vapor pressure of a liquid equals the
surrounding atmospheric pressure. Due to the high boiling point of Methyl 4-
(bromomethyl)benzoate at atmospheric pressure, the determination is performed under
reduced pressure to prevent decomposition. The dynamic method, which measures the vapor
pressure as a function of temperature, is suitable.
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Apparatus:

Dynamic boiling point apparatus (ebulliometer).

Heating bath or mantle.

Pressure measurement device (manometer).

Calibrated thermometer or temperature sensor.

Vacuum pump.

Procedure:

Sample Introduction: A sample of Methyl 4-(bromomethyl)benzoate is placed into the
boiling tube of the ebulliometer.

o Pressure Adjustment: The apparatus is connected to a vacuum pump, and the pressure is
reduced to the desired level (e.g., 2 mmHg).

e Heating: The sample is heated and stirred.

o Equilibrium Measurement: The temperature and pressure are recorded once boiling is
observed and the system has reached equilibrium (i.e., a constant temperature is maintained
at a constant pressure).

o Reporting: The boiling point is reported as the equilibrium temperature at the specified
pressure.

Determination of Density (Adapted from OECD Test
Guideline 109)

Principle: Density is the mass of a substance per unit volume. For a solid, the pycnometer
method is a reliable technique.

Apparatus:

e Pycnometer (a glass flask with a precise volume).
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» Analytical balance.
e Thermostatic bath.

e Animmersion liquid of known density in which the solid is insoluble (e.g., a saturated
solution of the test substance in water, or a non-reactive solvent).

Procedure:

The mass of the clean, dry pycnometer is determined (m_p).

e The pycnometer is filled with the immersion liquid, and its mass is determined at a specific
temperature (m_JI).

o A weighed amount of the solid Methyl 4-(bromomethyl)benzoate is introduced into the
empty pycnhometer (m_s).

e The pycnometer containing the solid is then filled with the immersion liquid, and the total
mass is determined at the same temperature (m_psl).

e The density of the solid (p_s) is calculated using the formula: p_s=(m_s*p_l)/(m_s+ m_|
- m_psl) where p_l is the density of the immersion liquid.

Determination of Water Solubility (Adapted from OECD
Test Guideline 105)

Principle: The flask method is suitable for substances with a solubility of 10 mg/L or higher. It
involves dissolving the substance in water at a specific temperature until saturation is reached,
followed by the determination of the concentration of the dissolved substance.

Apparatus:
e Flask with a stirrer.
e Thermostatic bath.

o Centrifuge or filtration apparatus.
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» Analytical method for concentration determination (e.g., High-Performance Liquid
Chromatography - HPLC).

Procedure:

e Preliminary Test: A preliminary test is conducted to estimate the approximate solubility and
the time required to reach equilibrium.

e Main Test:

o An excess amount of Methyl 4-(bromomethyl)benzoate is added to a known volume of
water in a flask.

o The flask is placed in a thermostatic bath at a constant temperature (e.g., 20°C) and
stirred for a sufficient time to reach equilibrium (determined from the preliminary test,
typically 24-48 hours).

o The saturated solution is then centrifuged or filtered to remove undissolved solid.

o The concentration of Methyl 4-(bromomethyl)benzoate in the clear aqueous phase is
determined using a validated analytical method like HPLC.

e Reporting: The water solubility is reported in g/L or mg/L at the specified temperature.

Visualizations

The following diagrams illustrate the logical relationships between the physical properties and a
typical experimental workflow.
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 To cite this document: BenchChem. [Methyl 4-(bromomethyl)benzoate: A Comprehensive
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b135554#methyl-4-bromomethyl-benzoate-physical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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